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Introduction

Carbaryl (1-naphthyl methylcarbamate) is a broad-spectrum carbamate insecticide widely used in
agricultural practices worldwide. Due to its acetylcholinesterase inhibition and potential health risks to
non-target organisms including mammals, birds, and fish, monitoring its presence in environmental matrices
is crucial for environmental and public health protection [1] [2]. The determination of carbaryl in different
matrices such as water and soil requires efficient extraction methods to achieve reliable quantification at
trace levels, often necessitating high sensitivity to meet regulatory limits such as the maximum residue limits

(MRLs) established by various authorities [3].

This document provides detailed analytical protocols for extracting carbaryl from soil and water matrices,
incorporating both conventional and novel approaches. The methods have been selected based on their
extraction efficiency, sensitivity, and practical applicability in routine analytical laboratories.
Additionally, we include comprehensive methodological validation parameters and performance

characteristics to assist researchers in selecting the most appropriate method for their specific applications.

Extraction from Water Matrices
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Liquid-Liquid Extraction with Low-Temperature Partitioning (LLE-
LTP)

2.1.1. Principle

This method utilizes liquid-liquid extraction followed by low-temperature partitioning to separate carbaryl
from water samples. The technique significantly reduces organic solvent consumption compared to
traditional LLE while maintaining high extraction efficiency, making it an environmentally friendly

alternative that aligns with Green Analytical Chemistry principles [1].
2.1.2. Materials and Equipment

e Water bath sonicator (e.g., Maxi Clean 750, 150 W, 33 kHz)

e Centrifuge

e HPLC system with UV detector (e.g., Shimadzu LC 20AT)

e Chromatographic column: Phenomenex Luna 3 pm, 100 A C18 (2) (150 mm x 4.6 mm)
e Acetonitrile (HPLC grade)

e Deionized water

e Anhydrous sodium sulfate

2.1.3. Procedure

e Transfer 25 mL of water sample into a 50 mL conical centrifuge tube.

e Add 4.0 mL of acetonitrile to the sample.

e Sonicate the mixture for 20 minutes in an ultrasonic bath.

e Add 1.5 g of anhydrous sodium sulfate and shake vigorously for 1 minute.

e Centrifuge at 3000 x g for 10 minutes.

¢ Incubate the sample in a freezer at -20 + 2 °C for 1 hour.

e Collect the organic phase (acetonitrile) after filtration through a 0.45 pm membrane filter.
e Inject 20 pL into the HPLC system for analysis [1].

2.1.4. HPLC Analysis Conditions

e Mobile phase: Deionized water:acetonitrile (65:35, v:v)

¢ Flow rate: 0.8 mL/min

e Detection wavelength: 195 nm for aldicarb and carbofuran; 220 nm for carbaryl
¢ Injection volume: 20 pL

e Column temperature: 30 °C [1]
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Solid-Phase Extraction Using Disposable Pipette Tips

This method employs a miniaturized solid-phase extraction device constructed in disposable pipette tips,
offering a cost-effective and environmentally friendly approach for carbaryl extraction from water
samples. The method significantly reduces solvent consumption and waste generation while maintaining

good extraction efficiency [4].

2.2.2. Materials and Equipment

Disposable pipette tips

Sorbent material (specified in the reference but not detailed)
HPLC-UV system

Acetonitrile (HPLC grade)

2.2.3. Procedure

Condition the sorbent in the pipette tip with appropriate solvent.
Load the water sample through the tip.

Wash with appropriate solvent to remove interferences.

Elute carbaryl with 1.4 mL of acetonitrile.

Inject the eluate into the HPLC system for analysis [4].

2.2.4. HPLC Analysis Conditions
¢ Linear range: 0.075-0.5 mg/L

e Detection limit: 0.075 mg/L
e Quantification limit: 0.10 mg/L [4]

Magnetic Solid-Phase Extraction with COF(TpPa-NH2)@Fe304
Nanocomposite

2.3.1. Principle

This novel approach utilizes a magnetic covalent organic framework nanocomposite as an adsorbent for

rapid extraction of carbaryl from water samples. The method takes advantage of m-m stacking and
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hydrophobic interactions between the adsorbent and carbaryl molecules, achieving high extraction

efficiency within a short time [5].

2.3.2. Materials and Equipment

COF(TpPa-NHz2)@Fesz04 nanocomposite

Fluorescence spectrophotometer (e.g., Agilent Cary Eclipse)
Magnetic separation device

Appropriate desorption solvent

2.3.3. Procedure

e Add 4 mg of COF(TpPa-NHz2)@Fe3z04 nanocomposite to 50 mL water sample.
e Stir the mixture for 5 minutes to allow carbaryl adsorption.

e Separate the adsorbent using an external magnet.

e Remove the supernatant.

e Desorb carbaryl using 0.4 mL of appropriate desorption solvent.

¢ Analyze using fluorescence spectroscopy [5].

2.3.4. Analysis Conditions
e Linear range: 0.2-120 pg/kg

e Detection limit: 0.012 pg/kg
¢ Recovery: 96.0-107.4% [5]

Extraction from Soil Matrices

Soxhlet Extraction Method

3.1.1. Principle

This conventional extraction method uses continuous extraction with organic solvent in a Soxhlet apparatus,
providing efficient extraction of carbaryl from soil matrices. The method is particularly effective for aged

residues and provides high recovery rates [6].
3.1.2. Materials and Equipment

e Soxhlet extraction apparatus
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e Heating mantle

e Acetonitrile (extraction grade)
e Acetone (HPLC grade)

¢ Silica gel for clean-up

¢ Rotary evaporator

e HPLC-UV system

3.1.3. Procedure

e Air-dry and homogenize soil samples.

e Transfer 10 g of soil to a cellulose thimble.

e Extract with acetonitrile in a Soxhlet apparatus for 16-24 hours.

e Concentrate the extract using a rotary evaporator.

¢ Clean up the extract using silica gel cartridge with 50:50 (v/v) acetonitrile-acetone.

e Evaporate to near dryness and reconstitute in appropriate solvent for HPLC analysis [6].

3.1.4. Performance Characteristics

e Recovery: 88.69-120.50%
¢ Method detection limit: 0.04 £ 0.01 ug/g [6]

Analytical Method Validation and Performance
Comparison

Method Performance Parameters

The table below summarizes the key performance characteristics of different carbaryl extraction methods

from water and soil matrices:

Table 1: Performance Comparison of Carbaryl Extraction Methods

. Linear Recovery
Method Matrix LOD LOQ Reference
Range (%)

LLE-LTP/HPLC-UV Water Not Not Not >90% [1]
specified specified specified
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. Linear Recovery

Method Matrix LOD LOQ Reference
Range (%)

SPE Pipette Water 0.075-0.5 0.075 0.10 mg/L  103.6- [4]

Tip/HPLC-UV mg/L mg/L 123.6%

MSPE/Fluorescence Water 0.2-120 0.012 Not 96.0- [5]
po/kg pa/kg specified 107.4%

Soxhlet/HPLC-UV Soll Not 0.04 ug/g  Not 88.69- [6]
specified specified 120.50%

UPLC-MS/MS Vegetables 0.001-5.0 0.0003 0.0009 96.0- [7]
po/mL pg/mL pg/mL 99.5%

Chromatographic and Detection Methods
Table 2: Analytical Techniques for Carbaryl Determination
Technique Matrix Conditions Sensitivity Reference
HPLC-UV Water Phenomenex Luna C18, Not specified [1]
water:acetonitrile (65:35), 220 nm
HPLC-UV Soll Not specified MDL: 0.04 [6]
0.01 pg/g
UPLC-MS/MS Vegetables  Multiple reaction monitoring LOD: 0.0003 [7]
Mg/mL
Fluorescence Food Excitation-emission matrices with LOD: 0.012 [5] [3]

Spectroscopy

Workflow Diagrams

second-order calibration uag/kg
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Troubleshooting and Optimization Guidelines

Common Issues and Solutions

e Low Recovery in Water Extraction

o Cause: Incomplete partitioning in LLE-LTP
o Solution: Optimize sonication time (20 minutes recommended) and ensure proper temperature
control during freezing step (-20 £ 2 °C) [1]

¢ Matrix Interference in Soil Extracts

o Cause: Co-extraction of humic substances and other soil components
o Solution: Implement silica gel clean-up step using 50:50 (v/v) acetonitrile-acetone [6]

e Carryover in MSPE

o Cause: Incomplete desorption from COF(TpPa-NH2)@Fe3zO4 nanocomposite
o Solution: Optimize desorption solvent composition and volume (0.4 mL recommended) [5]

Conclusion

The selection of an appropriate extraction method for carbaryl from environmental matrices depends on
several factors including the required sensitivity, available equipment, and sample throughput requirements.
For water samples, LLE-LTP provides a robust and efficient method with minimal solvent consumption,
while novel approaches such as MSPE with functionalized nanocomposites offer superior sensitivity for
trace analysis. For soil matrices, Soxhlet extraction remains a reliable method despite requiring longer
extraction times. Proper method validation using the parameters discussed is essential to ensure accurate and

reproducible results for environmental monitoring and regulatory compliance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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